Cas no 95068-32-9 (Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]-)

Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]- structure
95068-32-9 structure
Product Name:Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]-
CAS No:95068-32-9
MF:C16H16O4
MW:272.295845031738
CID:2818598
Update Time:2023-08-07

Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-methoxy-2-[(2-methoxyphenyl)methyl]-
    • 3-Methoxy-2-[(2-methoxyphenyl)methyl]benzoic acid
    • Inchi: 1S/C16H16O4/c1-19-14-8-4-3-6-11(14)10-13-12(16(17)18)7-5-9-15(13)20-2/h3-9H,10H2,1-2H3,(H,17,18)
    • InChI Key: UQCLWFHCXOOGHV-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C(=O)O)=C1CC1C=CC=CC=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 318
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.8
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